rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride

• IUPAC Name: (3R,4S)-3-amino-4-hydroxypyrrolidin-2-one;hydrochloride
• InChI: InChI=1S/C4H8N2O2.ClH/c5-3-2(7)1-6-4(3)8;/h2-3,7H,1,5H2,(H,6,8);1H/t2-,3+;/m0./s1
• InChI Key: QUWCFZKLRRRJDN-LJUKVTEVSA-N
• Canonical SMILES: C1C(C(C(=O)N1)N)O.Cl
• Isomeric SMILES: C1[C@@H]([C@H](C(=O)N1)N)O.Cl
• Molecular Formula: C4H9ClN2O2
• Molecular Weight: 152.58 g/mol
• CAS RN: 2446872-13-3

Description

Rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride (AHPH) is a chiral amino acid derivative that has been used in a variety of scientific research applications. AHPH is a synthetic compound that is structurally similar to natural amino acids, but with a different side chain. AHPH has a variety of biochemical and physiological effects, and can be used in a range of laboratory experiments.

Scientific Research Applications

Rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of chiral compounds on enzyme activity, as well as to study the effects of chiral compounds on protein folding. rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride has also been used to study the effects of chiral compounds on cell signaling pathways, as well as to study the effects of chiral compounds on drug metabolism.

Mechanism of Action

Rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride is thought to act by binding to specific receptors in cells, which then triggers a signaling cascade that leads to various biochemical and physiological effects. The exact mechanism of action is still not fully understood, but it is thought to involve the binding of rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride to specific receptor proteins, which then triggers a signaling cascade that leads to various biochemical and physiological effects.
Biochemical and Physiological Effects
rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride has a variety of biochemical and physiological effects. It has been shown to increase the activity of enzymes involved in protein folding, as well as to increase the activity of enzymes involved in cell signaling pathways. rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride has also been shown to increase the activity of enzymes involved in drug metabolism, as well as to increase the activity of enzymes involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

Rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride has several advantages and limitations for laboratory experiments. One advantage is that it is relatively simple to synthesize, and can be synthesized in a laboratory setting. Another advantage is that it has a variety of biochemical and physiological effects, which makes it useful for a variety of research applications. A limitation is that the exact mechanism of action is still not fully understood, which can make it difficult to predict the effects of rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride in different situations.

Future Directions

There are a number of potential future directions for research involving rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride. One potential direction is to further explore the mechanism of action of rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride and to develop more effective methods for synthesizing rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride. Another potential direction is to use rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride in combination with other compounds to study the effects of chiral compounds on enzyme activity and cell signaling pathways. Additionally, rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride could be used to study the effects of chiral compounds on drug metabolism and cell growth and differentiation. Finally, rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride could be used to study the effects of chiral compounds on protein folding and to develop new therapeutic agents.

Synthesis Methods

Rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride is synthesized by a process called peptide condensation, which involves the reaction of two amino acids in the presence of an acid catalyst. The reaction of two amino acids produces an amide bond, forming a dipeptide, which can then be hydrolyzed to form rac-(3R,4S)-3-amino-4-hydroxypyrrolidin-2-one hydrochloride. The reaction can be catalyzed by a variety of acids, including hydrochloric acid, sulfuric acid, and phosphoric acid. The process is relatively simple and can be performed in a laboratory setting.